Cas no 1805874-84-3 (Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate)

• Product Name: Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate
• CAS No: 1805874-84-3
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4949567
• Update Time: 2025-10-29

Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)10-4-2-3-8(6-13)11(10)5-9(15)7-14/h2-4H,5-7H2,1H3
• InChI Key： ULUJOUPNXIXPCG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C(=O)OC)C=1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate

Comprehensive Overview of Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate (CAS No. 1805874-84-3)

Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate (CAS No. 1805874-84-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and oxopropyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a benzoate core, makes it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The growing interest in Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's role in catalytic reactions and atom-efficient transformations has become a focal point. Its bromine substituents offer selective reactivity, enabling precise modifications in complex molecular architectures. This property is particularly relevant for researchers working on bioconjugation or prodrug development, where controlled functionalization is critical.

In the context of AI-driven drug design, CAS No. 1805874-84-3 has emerged as a candidate for virtual screening libraries. Computational chemists leverage its structural features to predict binding affinities with target proteins, addressing contemporary challenges like antibiotic resistance and oncology therapeutics. The compound's electrophilic sites also make it a subject of interest in click chemistry applications, where rapid and reliable bond formation is essential for high-throughput screening.

From a commercial perspective, demand for Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate reflects broader market dynamics in fine chemicals and custom synthesis. Suppliers emphasize its purity (>98%) and stability under controlled conditions, catering to stringent requirements in GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity, ensuring reproducibility in downstream applications. These quality control measures resonate with laboratories prioritizing data integrity and regulatory compliance.

Ongoing academic studies investigate the compound's utility in material science, particularly for modifying polymer side chains or creating photoactive derivatives. Its dual bromoalkyl functionality allows crosslinking in hybrid materials, a property exploited in organic electronics and sensor technologies. Such interdisciplinary applications underscore its relevance beyond traditional chemical synthesis, positioning it as a bridge between molecular innovation and industrial problem-solving.

Safety assessments of CAS No. 1805874-84-3 highlight standard handling protocols for reactive intermediates, including inert atmosphere storage and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its reactivity profile necessitates proper risk mitigation—a consideration aligned with global laboratory safety standards. This pragmatic approach balances scientific utility with responsible chemical management, a principle increasingly emphasized in research institutions worldwide.

Future prospects for Methyl 2-(3-bromo-2-oxopropyl)-3-(bromomethyl)benzoate include expanded roles in biocatalysis and continuous flow chemistry. As automation and miniaturization redefine synthetic workflows, this compound's compatibility with microreactor systems could unlock new efficiencies. Its integration into machine learning-assisted reaction optimization pipelines further exemplifies how traditional chemicals adapt to cutting-edge methodologies, ensuring enduring relevance in evolving scientific landscapes.